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Compound of Interest

Compound Name: Dibutoxymethane

Cat. No.: B1583069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibutoxymethane (DBM), also known as formaldehyde di-n-butyl acetal, is a versatile and

increasingly utilized compound in organic synthesis. Its properties as a stable, high-boiling, and

non-polar aprotic solvent, coupled with its ability to act as a formaldehyde equivalent, make it a

valuable tool in a variety of synthetic transformations. This document provides detailed

application notes and experimental protocols for the use of dibutoxymethane in organic

synthesis, with a focus on its role as a reagent for the formation of Wittig reagents and as a

formaldehyde surrogate for the protection of diols.

Physical and Chemical Properties
A summary of the key physical and chemical properties of dibutoxymethane is provided in the

table below for easy reference.
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Property Value Reference

CAS Number 2568-90-3 [1]

Molecular Formula C₉H₂₀O₂ [1]

Molecular Weight 160.26 g/mol [1]

Boiling Point 182 °C [2]

Melting Point -58.1 °C [2]

Density 0.8382 g/cm³ at 20 °C [2]

Solubility
Insoluble in water; miscible

with many organic solvents.
[3]

Applications in Organic Synthesis
Dibutoxymethane serves as a key intermediate and reagent in several important organic

reactions. Its primary applications include its use as a precursor for Wittig reagents and as a

formaldehyde equivalent for the protection of diols.

Synthesis of Butoxymethyltriphenylphosphonium Salts
for Wittig Reactions
Dibutoxymethane is a crucial starting material for the synthesis of

butoxymethyltriphenylphosphonium iodide, a Wittig reagent used for the introduction of a

butoxymethyl group in olefination reactions. This transformation is a key step in carbon

homologation.[4][5]

Reaction Scheme:

Dibutoxymethane + PPh₃ + I₂ Butoxymethyltriphenylphosphonium Iodide

Click to download full resolution via product page

Caption: Synthesis of a Wittig reagent from dibutoxymethane.
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Experimental Protocol: Synthesis of Butoxymethyltriphenylphosphonium Iodide

This protocol outlines the synthesis of the phosphonium salt, a precursor to the corresponding

ylide for Wittig reactions.

Materials:

Dibutoxymethane

Triphenylphosphine (PPh₃)

Iodine (I₂)

Anhydrous diethyl ether

Anhydrous acetonitrile

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet, dissolve triphenylphosphine in anhydrous acetonitrile.

Slowly add a solution of iodine in anhydrous acetonitrile to the stirred solution of

triphenylphosphine at room temperature. The reaction of iodine with triphenylphosphine is

known to form triphenylphosphine diiodide in situ.[6]

To this mixture, add dibutoxymethane dropwise.

Heat the reaction mixture to reflux and maintain for 12-18 hours.

After cooling to room temperature, the solvent is removed under reduced pressure.

The resulting crude product is triturated with anhydrous diethyl ether to induce precipitation.

The solid is collected by filtration, washed with fresh anhydrous diethyl ether, and dried

under vacuum to yield butoxymethyltriphenylphosphonium iodide.

Quantitative Data:
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Reactant Molar Ratio Notes

Dibutoxymethane 1.0

Triphenylphosphine 1.1
Slight excess to ensure

complete reaction.

Iodine 1.1
Slight excess to ensure

complete reaction.

Typical Yield: 75-85%

Logical Workflow for Wittig Reaction:

The synthesized phosphonium salt is then converted to the corresponding ylide, which reacts

with a carbonyl compound to form an alkene.
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Wittig Reagent Preparation

Wittig Olefination

Butoxymethyltriphenylphosphonium Iodide

Strong Base (e.g., n-BuLi)

Deprotonation

Butoxymethylidene
triphenylphosphorane (Ylide)

Aldehyde or Ketone

Reaction

Alkene Product Triphenylphosphine Oxide

1,2- or 1,3-Diol + Dibutoxymethane Acid Catalyst
(e.g., p-TsOH)

Protected Diol
(Formaldehyde Acetal)
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Mix Diol, Dibutoxymethane,
and Toluene

Add p-TsOH

Reflux with Dean-Stark Trap

Aqueous Workup
(NaHCO₃, Brine)

Dry (MgSO₄) and Concentrate

Purification
(Column Chromatography)

Protected Diol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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